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Compound of Interest

Compound Name: AMG28

Cat. No.: B15580836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of AMG28, a
multi-kinase inhibitor. The information is compiled to assist researchers and professionals in
understanding the biochemical and cellular activities of this compound, with a focus on its
inhibitory profile and mechanism of action.

Biochemical Activity and Selectivity

AMG28 has been identified as a potent inhibitor of several kinases, with primary activities
against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin
Kinase 1 (TTBK1), and the lipid kinase, Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve).

[1][2]

Kinase Inhibition Profile

The inhibitory activity of AMG28 has been quantified against key targets. The half-maximal
inhibitory concentration (IC50) values provide a measure of the compound's potency.
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Target Kinase IC50 (nM) Assay Type
PIKfyve 2.2 Enzymatic Assay
Cellular Assay (Tau
TTBK1 1850 (cellular) )
phosphorylation at Ser422)[3]
MAP3K14 (NIK) Not specified

Note: Quantitative data for MAP3K14 (NIK) inhibition by AMG28 is not publicly available in the
reviewed literature.

Kinome-wide Selectivity

To assess the specificity of AMG28, it has been screened against a broad panel of kinases.
Such large-scale screening is crucial for identifying potential off-target effects and
understanding the compound's overall selectivity profile. Acommon platform for this is the
DiscoverX KINOMEscan®, which is a competition binding assay.[4]

Signaling Pathways

AMG28's inhibitory action on its primary targets modulates distinct downstream signaling
pathways critical in various cellular processes.

MAP3K14 (NIK) and the Noncanonical NF-kB Pathway

MAP3K14 (NIK) is a central regulator of the noncanonical NF-kB signaling pathway.[2] This
pathway is involved in immune responses, lymphoid organogenesis, and cell survival. Inhibition
of NIK by AMG28 is expected to block the downstream activation of this pathway.
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Noncanonical NF-kB Signaling Pathway Inhibition by AMG28.
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TTBK1 and Tau Phosphorylation

TTBK1 is a neuron-specific kinase that plays a significant role in the phosphorylation of tau
protein.[1][5][6] Hyperphosphorylation of tau is a pathological hallmark of several
neurodegenerative diseases. AMG28's inhibition of TTBK1 can reduce tau phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15580836?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580836?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. benchchem.com [benchchem.com]

e 2. Invitro NLK Kinase Assay - PMC [pmc.ncbi.nim.nih.gov]
¢ 3. benchchem.com [benchchem.com]

e 4. drugtargetreview.com [drugtargetreview.com]

e 5. Kinase Activity Assay Kits [discoverx.com]

e 6. Accelerating Kinase Drug Discovery with Validated Kinase Activity Assay Kits
[discoverx.com]

 To cite this document: BenchChem. [In Vitro Characterization of AMG28: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580836#in-vitro-characterization-of-amg28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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